Cas no 186194-75-2 ((2S)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic acid)

• Product Name: (2S)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic acid
• CAS No: 186194-75-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD00237410
• CID: 114763
• PubChem ID: 10198168
• Update Time: 2025-04-18

(2S)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-Octahydro-1H-indole-2-carboxylic acid
• (2S)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid, octahydro-, (2S)-
• L-7-Hydroxy-Tic
• (2S)-Octahydroindole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid,octahydro-,(2S)-(9CI)
• SCHEMBL5747937
• (2S)-Octahydro-1H-indole-2-carboxylicacid
• (2S)-Octahydro-indole-2-carboxylic acid
• 186194-75-2
• PS-12432
• L-Octahydroindole-2-carboxylic acid
• CQYBNXGHMBNGCG-RRQHEKLDSA-N
• (S)-octahydroindole-2-carboxylic acid
• CS-0199877
• A907747
• AKOS006274471
• DTXSID70436650
• AC-6235
• MFCD00237410
• DB-344623

• MDL： MFCD00237410
• Inchi： 1S/C9H15NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6?,7?,8-/m0/s1
• InChI Key： CQYBNXGHMBNGCG-RRQHEKLDSA-N
• SMILES： OC([C@@H]1CC2CCCCC2N1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid

(2S)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives